Cas no 53065-22-8 (2-hydrazinyl-5,6-dimethyl-1,3-benzothiazole)

• Product Name: 2-hydrazinyl-5,6-dimethyl-1,3-benzothiazole
• CAS No: 53065-22-8
• MF: C₉H₁₁N₃S
• MW: 193.268739938736
• MDL: MFCD11556423
• CID: 937904
• PubChem ID: 21559366
• Update Time: 2025-06-13

2-hydrazinyl-5,6-dimethyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzothiazolone,5,6-dimethyl-,hydrazone(9CI)
• 2-Hydrazinyl-5,6-dimethylbenzo[d]thiazole
• 2-hydrazinyl-5,6-dimethyl-1,3-benzothiazole
• DB-228091
• 2-Hydrazino-5,6-dimethyl-1,3-benzothiazole
• SCHEMBL11831845
• QNPPOSLNDDRPTR-UHFFFAOYSA-N
• STL570176
• (5,6-dimethyl-1,3-benzothiazol-2-yl)hydrazine
• 5,6-Dimethyl-2-hydrazinobenzothiazole
• 53065-22-8
• EN300-239741
• F1908-0037
• AKOS002391398

• MDL： MFCD11556423
• Inchi： 1S/C9H11N3S/c1-5-3-7-8(4-6(5)2)13-9(11-7)12-10/h3-4H,10H2,1-2H3,(H,11,12)
• InChI Key： QNPPOSLNDDRPTR-UHFFFAOYSA-N
• SMILES： S1C(NN)=NC2C=C(C)C(C)=CC1=2

Computed Properties

• Exact Mass: 193.06736854g/mol
• Monoisotopic Mass: 193.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 79.2Ų

Additional information on 2-hydrazinyl-5,6-dimethyl-1,3-benzothiazole

Comprehensive Overview of 2-Hydrazinyl-5,6-dimethyl-1,3-benzothiazole (CAS No. 53065-22-8): Properties, Applications, and Research Insights

2-Hydrazinyl-5,6-dimethyl-1,3-benzothiazole (CAS No. 53065-22-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This benzothiazole derivative features a hydrazinyl functional group at the 2-position and methyl substituents at the 5,6-positions, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula C₉H₁₁N₃S and structural uniqueness contribute to its role in developing antioxidant agents, corrosion inhibitors, and fluorescent probes.

Recent studies highlight the compound's potential in drug discovery, particularly as a precursor for anticancer scaffolds. Researchers are exploring its ability to modulate enzyme activity, such as tyrosinase inhibition, which aligns with the growing demand for skin-lightening agents and hyperpigmentation treatments. The 5,6-dimethyl-1,3-benzothiazole core also exhibits chelating properties, relevant to metal ion detection in environmental monitoring—a hot topic in sustainability-focused research.

From a synthetic chemistry perspective, CAS 53065-22-8 serves as a key building block for heterocyclic condensation reactions. Its hydrazine moiety enables the formation of Schiff bases and hydrazones, widely used in coordination chemistry and polymer stabilization. Industry professionals frequently search for "benzothiazole hydrazine derivatives solubility" or "2-hydrazinyl benzothiazole synthesis protocol," reflecting practical applications in formulation development.

The compound's photophysical characteristics make it valuable for OLED materials and sensor technologies. With increasing interest in organic electronics, researchers are investigating its electron transport properties and luminescence efficiency. Computational chemistry studies using DFT calculations on this molecule provide insights into its HOMO-LUMO gap, a critical parameter for energy storage applications.

Quality control of 2-hydrazinyl-5,6-dimethyl-1,3-benzothiazole involves advanced analytical techniques. HPLC methods with UV detection at 280-300 nm are commonly employed, while mass spectrometry confirms its molecular ion peak at m/z 193. These protocols address frequent queries like "CAS 53065-22-8 purity analysis" and "benzothiazole derivative stability testing," crucial for pharmaceutical GMP compliance.

Environmental and safety profiles of this compound are thoroughly documented. Though not classified as hazardous, proper handling of hydrazine-containing compounds requires precautions. Its biodegradability and ecotoxicity data meet REACH requirements, making it suitable for green chemistry initiatives—a trending focus area in chemical manufacturing.

Market trends indicate rising demand for high-purity 53065-22-8, driven by R&D in precision medicine and functional materials. Suppliers now offer customized isotope-labeled versions (e.g., ¹⁵N or ¹³C) for metabolic studies. Patent analysis reveals growing IP activity around benzothiazole-hydrazine conjugates, particularly in neuroprotective agent development.

Future research directions may explore its nanomaterial composites for catalysis or bioimaging applications. The compound's structure-activity relationships continue to be optimized through computer-aided drug design (CADD), responding to industry needs for targeted therapeutics. As analytical techniques advance, studies on its polymorphic forms and cocrystal engineering could unlock new functionalities.